Cas no 108879-74-9 (1-piperidin-1-ylhexane-1,4-dione)

• Product Name: 1-piperidin-1-ylhexane-1,4-dione
• CAS No: 108879-74-9
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 1186433
• PubChem ID: 13839454
• Update Time: 2025-04-20

1-piperidin-1-ylhexane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-piperidin-1-ylhexane-1,4-dione
• 108879-74-9
• DTXSID80550937
• 1-(Piperidin-1-yl)hexane-1,4-dione

• Inchi： 1S/C11H19NO2/c1-2-10(13)6-7-11(14)12-8-4-3-5-9-12/h2-9H2,1H3
• InChI Key： UKLLTUWWLHTCIU-UHFFFAOYSA-N
• SMILES： O=C(CCC(CC)=O)N1CCCCC1

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.4Ų